Cas no 51479-73-3 (2,2,2-Trichloroacetimidic Acid Allyl Ester)

• Product Name: 2,2,2-Trichloroacetimidic Acid Allyl Ester
• CAS No: 51479-73-3
• MF: C₅H₆Cl₃NO
• MW: 202.466238498688
• MDL: MFCD00190710
• CID: 373153
• PubChem ID: 24885427
• Update Time: 2025-06-14

2,2,2-Trichloroacetimidic Acid Allyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidic acid,2,2,2-trichloro-, 2-propen-1-yl ester
• Allyl 2,2,2-Trichloroacetimidate
• 2,2,2-TRICHLORACETIMIDIC ACID ALLYLESTER
• 2,2,2-Trichloroacetimidic Acid Allyl Ester
• NULL
• prop-2-enyl 2,2,2-trichloroethanimidate
• O-Allyl 2,2,2-trichloroacetimidate
• O-ALLYL-2,2,2-TRICHLOROACETIMIDATE
• allyl trichloroacetimidate
• NSC245512
• allyltrichloroacetimidate
• UJYZRNWTLPBNOR-UHFFFAOYSA-N
• FCH1326264
• AK668336
• SY052957
• PROP-2-EN-1-YL 2,2,2-TRICHLOROETHANIMIDATE
• DTXSID30311818
• C5H6Cl3NO
• FT-0756101
• Allyl2,2,2-Trichloroacetimidate
• O-Allyl 2,2,2-trichloroacetimidate, 96%
• NSC-245512
• AKOS025295408
• 2,2,2-Trichloroacetimidoic acid, 2-propenyl ester
• AMY3998
• 2.2.2-Trichloroacetimidoic acid, 2-propenyl ester
• MFCD00190710
• AS-60848
• CS-0157985
• H11373
• 51479-73-3
• SCHEMBL1288241
• BCA47973
• DA-05311
• A2186

• MDL： MFCD00190710
• Inchi： 1S/C5H6Cl3NO/c1-2-3-10-4(9)5(6,7)8/h2,9H,1,3H2
• InChI Key： UJYZRNWTLPBNOR-UHFFFAOYSA-N
• SMILES： ClC(C(=N)OCC=C)(Cl)Cl

Computed Properties

• Exact Mass: 200.95100
• Monoisotopic Mass: 200.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data available
• Density: 1.333 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 54-70 °C/7.5-11.25 mmHg
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.489
• PSA: 33.08000
• LogP: 2.63620

2,2,2-Trichloroacetimidic Acid Allyl Ester Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,2,2-Trichloroacetimidic Acid Allyl Ester

Comprehensive Overview of 2,2,2-Trichloroacetimidic Acid Allyl Ester (CAS No. 51479-73-3): Properties, Applications, and Industry Insights

2,2,2-Trichloroacetimidic Acid Allyl Ester (CAS No. 51479-73-3) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in synthetic chemistry. This compound, also referred to as Allyl Trichloroacetimidate, features a trichloroacetimidate group bonded to an allyl ester moiety, making it a valuable intermediate in nucleophilic substitution reactions and polymer synthesis. Its molecular formula, C₅H₆Cl₃NO, highlights its role as a reactive building block in pharmaceuticals, agrochemicals, and advanced material science.

In recent years, the demand for high-purity chemical intermediates like 2,2,2-Trichloroacetimidic Acid Allyl Ester has surged due to advancements in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly catalysts and low-waste processes, where this compound’s reactivity under mild conditions aligns with modern industrial priorities. A frequently searched question, such as "How to optimize the synthesis of allyl esters?", reflects the growing interest in its practical applications.

The compound’s allyl group enables C-C coupling reactions, a key topic in organometallic chemistry and cross-coupling methodologies. Its trichloroacetimidate functionality is particularly useful in protecting group strategies for alcohols and amines, a technique critical in peptide synthesis and drug development. These attributes make it a recurring subject in academic literature and patent filings, with queries like "Trichloroacetimidate derivatives in medicinal chemistry" gaining traction in scientific databases.

From an industrial perspective, CAS No. 51479-73-3 is often discussed in contexts such as scalable production and cost-effective purification. Innovations in continuous flow chemistry have further highlighted its utility, as the compound’s stability under controlled conditions supports automated synthesis platforms. This aligns with the broader trend of Industry 4.0, where digitalization of chemical manufacturing is a dominant theme.

Safety and handling of 2,2,2-Trichloroacetimidic Acid Allyl Ester are also frequently addressed topics. While not classified as hazardous under standard regulations, proper storage in anhydrous environments and avoidance of protic solvents are recommended to maintain its stability. Searches like "Compatibility of trichloroacetimidates with common reagents" underscore the need for detailed technical guidance in laboratory settings.

In summary, 2,2,2-Trichloroacetimidic Acid Allyl Ester (CAS No. 51479-73-3) exemplifies the intersection of fundamental research and applied industrial chemistry. Its adaptability to emerging synthetic technologies and relevance to life sciences ensure its continued prominence in both academic and commercial spheres. As the chemical industry evolves toward smarter and more sustainable practices, compounds like this will remain at the forefront of innovation.